Cas no 1448030-20-3 (1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
- 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
- F6442-2888
- 1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone
- 1448030-20-3
- AKOS024565035
- 1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-2-(1,2,4-triazol-1-yl)ethanone
-
- Inchi: 1S/C13H13ClN4O3S/c14-10-1-3-11(4-2-10)22(20,21)12-5-17(6-12)13(19)7-18-9-15-8-16-18/h1-4,8-9,12H,5-7H2
- InChI Key: NYXVJCARMPKTHO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1CN(C(CN2C=NC=N2)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 340.0396892g/mol
- Monoisotopic Mass: 340.0396892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 93.5Ų
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-2888-2μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-5μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-10μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-20μmol |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-1mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-2mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-3mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-4mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-5mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6442-2888-10mg |
1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one |
1448030-20-3 | 10mg |
$118.5 | 2023-09-09 |
1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
Introduction to 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1448030-20-3)
The compound 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one, identified by its CAS number 1448030-20-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a 4-chlorobenzenesulfonyl moiety with an azetidinone scaffold, further functionalized by a 1H-1,2,4-triazole group. Such structural features make it a promising candidate for various pharmacological applications, particularly in the development of novel therapeutic agents.
Recent studies have highlighted the importance of azetidinone derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. The presence of the 4-chlorobenzenesulfonyl group enhances the lipophilicity and binding affinity of the molecule, making it an attractive scaffold for drug design. Additionally, the 1H-1,2,4-triazole moiety is known for its role in stabilizing molecular interactions, often improving drug-receptor binding kinetics. These structural attributes have positioned this compound as a key player in the search for new pharmacological solutions.
In the context of contemporary research, this compound has garnered attention for its potential in addressing inflammatory and infectious diseases. The azetidinone core is structurally related to several known bioactive molecules that exhibit anti-inflammatory properties. By incorporating the 4-chlorobenzenesulfonyl group, researchers aim to enhance the molecule's metabolic stability and bioavailability. Furthermore, the 1H-1,2,4-triazole component contributes to its ability to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal side effects.
One of the most compelling aspects of this compound is its versatility in drug design. The combination of the azetidinone, 4-chlorobenzenesulfonyl, and 1H-1,2,4-triazole moieties allows for fine-tuning of its pharmacological profile. This flexibility enables scientists to modify specific regions of the molecule to optimize its activity against particular disease targets. For instance, recent computational studies suggest that slight modifications around the 4-chlorobenzenesulfonyl group could significantly enhance its binding affinity to certain enzymes involved in inflammatory pathways.
Moreover, the synthesis of this compound exemplifies the latest trends in green chemistry and sustainable drug development. Modern synthetic methodologies emphasize efficiency and environmental responsibility. The multi-step synthesis of 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1448030-20-3) has been optimized to minimize waste and maximize yield. Such advancements not only reduce costs but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.
The pharmacokinetic properties of this compound are also under intense scrutiny. Preliminary in vitro studies indicate that it exhibits favorable solubility and stability profiles, which are critical factors for drug efficacy. The presence of polar functional groups like the sulfonyl moiety contributes to its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body. Additionally, its stability under various conditions suggests potential for oral administration or formulation into long-lasting delivery systems.
In conclusion, 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1448030-20-3) represents a cutting-edge development in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of today's most pressing medical challenges.
1448030-20-3 (1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)